Cas no 59584-44-0 (2-Propenenitrile, 3-[4-(2-phenylethenyl)phenyl]-2-(phenylsulfonyl)-)

• Product Name: 2-Propenenitrile, 3-[4-(2-phenylethenyl)phenyl]-2-(phenylsulfonyl)-
• CAS No: 59584-44-0
• MF: C₂₃H₁₇NO₂S
• MW: 371.45158457756
• CID: 338179
• PubChem ID: 54295676
• Update Time: 2025-04-19

2-Propenenitrile, 3-[4-(2-phenylethenyl)phenyl]-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-[4-(2-phenylethenyl)phenyl]-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-3-[4-(2-phenylethenyl)phenyl]prop-2-enenitrile
• 59584-44-0
• DTXSID80710397
• 1-(stilbene-4-yl)-2-cyano-2-phenylsulfonylethylene
• SCHEMBL11761160
• SAPUXRIXWUMLBH-UHFFFAOYSA-N

• Inchi： 1S/C23H17NO2S/c24-18-23(27(25,26)22-9-5-2-6-10-22)17-21-15-13-20(14-16-21)12-11-19-7-3-1-4-8-19/h1-17H
• InChI Key： SAPUXRIXWUMLBH-UHFFFAOYSA-N
• SMILES： S(C(C#N)=CC1C=CC(C=CC2C=CC=CC=2)=CC=1)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 371.09811
• Monoisotopic Mass: 371.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.3
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 57.93